2-nitro-N-[4-(propan-2-yl)benzyl]-N-(pyridin-2-yl)benzamide

• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-nitro-N-[(4-propan-2-ylphenyl)methyl]-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C22H21N3O3/c1-16(2)18-12-10-17(11-13-18)15-24(21-9-5-6-14-23-21)22(26)19-7-3-4-8-20(19)25(27)28/h3-14,16H,15H2,1-2H3
• InChI Key: RJORFMVFXJCGLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN(C2=CC=CC=N2)C(=O)C3=CC=CC=C3[N+](=O)[O-]

Description

2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE is a complex organic compound that belongs to the class of nitrobenzamides. This compound is characterized by the presence of a nitro group, a pyridine ring, and a benzamide structure. It is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE typically involves multi-step organic reactions. One common method involves the reaction of 2-aminopyridine with a suitable benzoyl chloride derivative in the presence of a base to form the benzamide intermediate. This intermediate is then nitrated using a nitrating agent such as nitric acid or a nitrating mixture to introduce the nitro group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenating agents, alkylating agents, and other electrophiles or nucleophiles.

Major Products Formed

Amines: From the reduction of the nitro group.

Halogenated Derivatives: From halogenation reactions.

Alkylated Products: From alkylation reactions.

Scientific Research Applications

2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design and development.

Biological Studies: The compound’s biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties, are of interest.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science:

Mechanism of Action

The mechanism of action of 2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The compound may also bind to specific enzymes or receptors, modulating their activity and leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(Pyridin-2-yl)amides: These compounds share the pyridine and amide functionalities.

Nitrobenzamides: Compounds with similar nitrobenzamide structures.

Uniqueness

2-NITRO-N-{[4-(PROPAN-2-YL)PHENYL]METHYL}-N-(PYRIDIN-2-YL)BENZAMIDE is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties. Its combination of a nitro group, pyridine ring, and benzamide structure makes it a versatile compound for various applications.